Cas no 291519-21-6 (4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-)

4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)- structure
291519-21-6 structure
Product Name:4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-
CAS No:291519-21-6
MF:C8H13N3O
MW:167.208321332932
CID:249069
PubChem ID:45121013
Update Time:2025-04-19

4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-
    • 4H-Imidazol-4-one,1,5-dihydro-2-(1-piperidinyl)- (9CI)
    • 2-piperidin-1-yl-1,4-dihydroimidazol-5-one
    • 291519-21-6
    • 2-(Piperidin-1-yl)-1H-imidazol-4(5H)-one
    • Inchi: 1S/C8H13N3O/c12-7-6-9-8(10-7)11-4-2-1-3-5-11/h1-6H2,(H,9,10,12)
    • InChI Key: QKVDVIAQWVZZHU-UHFFFAOYSA-N
    • SMILES: O=C1CN=C(N1)N1CCCCC1

Computed Properties

  • Exact Mass: 167.10599
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.9
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 44.7
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